3-cyano-5-fluoro-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]benzamide

• IUPAC Name: 3-cyano-5-fluoro-N-(1-pyrazol-1-ylpropan-2-yl)benzamide
• InChI: InChI=1S/C14H13FN4O/c1-10(9-19-4-2-3-17-19)18-14(20)12-5-11(8-16)6-13(15)7-12/h2-7,10H,9H2,1H3,(H,18,20)
• InChI Key: RTGXEOIFGJNXBY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NC(=O)C2=CC(=CC(=C2)C#N)F
• Molecular Formula: C14H13FN4O
• Molecular Weight: 272.28 g/mol

Description

3-cyano-5-fluoro-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as CFMPB and is synthesized using a specific method that involves several steps. The purpose of

Mechanism of Action

The mechanism of action of CFMPB is not yet fully understood. However, several studies have suggested that CFMPB may act as an inhibitor of certain enzymes and receptors, including acetylcholinesterase, monoamine oxidase, and N-methyl-D-aspartate receptors.
Biochemical and Physiological Effects:
CFMPB has been shown to have several biochemical and physiological effects. In vitro studies have shown that CFMPB can inhibit the activity of acetylcholinesterase and monoamine oxidase, which are enzymes that play a role in the degradation of neurotransmitters. CFMPB has also been shown to modulate the activity of N-methyl-D-aspartate receptors, which are involved in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

CFMPB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. CFMPB is also stable under normal laboratory conditions. However, CFMPB has some limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on CFMPB. One area of interest is the development of CFMPB as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another area of interest is the development of CFMPB as a diagnostic agent for Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of CFMPB and to identify any potential side effects or toxicity.

Synthesis Methods

CFMPB is synthesized using a specific method that involves several steps. The first step involves the reaction of 5-fluoroanthranilic acid with thionyl chloride to form 5-fluoro-2-chlorobenzoic acid. The second step involves the reaction of 5-fluoro-2-chlorobenzoic acid with 2-amino-1-methylpyrazole to form 5-fluoro-2-(1-methylpyrazol-1-yl)benzoic acid. The third step involves the reaction of 5-fluoro-2-(1-methylpyrazol-1-yl)benzoic acid with cyanogen bromide to form 3-cyano-5-fluoro-N-[1-methyl-2-(1H-pyrazol-1-yl)ethyl]benzamide.

Scientific Research Applications

CFMPB has potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Several studies have investigated the potential of CFMPB as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. CFMPB has also been studied for its potential as a diagnostic agent for Alzheimer's disease.